Cas no 1785226-33-6 (4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline)

• Product Name: 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline
• CAS No: 1785226-33-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5047082
• Update Time: 2025-06-15

4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline
• 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline

• Inchi： 1S/C11H14N2O/c12-8-1-3-9(4-2-8)13-6-11-5-10(13)7-14-11/h1-4,10-11H,5-7,12H2
• InChI Key： NEJJTLIPQFAHJX-UHFFFAOYSA-N
• SMILES： O1CC2CC1CN2C1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 1.3
• Topological Polar Surface Area: 38.5

Additional information on 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline

Professional Introduction to 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline (CAS No. 1785226-33-6)

4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1785226-33-6, belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline is characterized by its bicyclic framework, which includes an oxa-bicyclo[2.2.1]heptane moiety linked to an aniline group. This distinctive architecture imparts distinct pharmacological properties, including potential interactions with biological targets such as enzymes and receptors. The presence of both oxygen and nitrogen heteroatoms in the bicyclic core enhances the compound's ability to engage with biological systems, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The bicyclic structure of 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline has been explored for its potential in inhibiting key enzymes involved in inflammatory and metabolic disorders. Preliminary studies have suggested that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the pathogenesis of inflammation.

The aniline moiety in the compound's structure is particularly noteworthy, as it is known to be a common pharmacophore in many bioactive molecules. Aniline derivatives have been widely studied for their antimicrobial, antifungal, and anti-inflammatory properties. The combination of the oxa-bicyclo[2.2.1]heptane ring and the aniline group in 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline creates a unique chemical entity that may offer advantages over existing therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of complex molecules like 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline. These computational studies have highlighted the compound's potential to interact with specific binding sites on target proteins, suggesting its utility in the development of targeted therapies. Additionally, virtual screening techniques have been employed to identify novel analogs of this compound that may enhance its pharmacological profile.

The synthesis of 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline presents significant challenges due to its complex cyclic structure. However, recent improvements in synthetic methodologies have made it feasible to produce this compound on a scalable basis. Advances in catalytic processes and asymmetric synthesis have particularly contributed to the efficient preparation of the oxa-bicyclo[2.2.1]heptane core, which is essential for the compound's biological activity.

In vitro studies have demonstrated the promising biological activity of 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline. These studies have shown that the compound can inhibit the activity of inflammatory enzymes while maintaining low toxicity levels. Furthermore, preliminary animal models have indicated that this compound may exhibit therapeutic effects in conditions such as arthritis and metabolic syndrome.

The future development of 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline as a therapeutic agent will likely involve further optimization of its chemical structure to enhance its pharmacological properties and reduce potential side effects. Collaborative efforts between synthetic chemists, pharmacologists, and biologists will be essential in translating preclinical findings into clinical applications.

The growing body of research on 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)aniline underscores its significance as a potential therapeutic agent in modern medicine. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the treatment of various diseases.